2-Cyclopropyl-2-(p-tolyl)acetic acid

• IUPAC Name: 2-cyclopropyl-2-(4-methylphenyl)acetic acid
• InChI: InChI=1S/C12H14O2/c1-8-2-4-9(5-3-8)11(12(13)14)10-6-7-10/h2-5,10-11H,6-7H2,1H3,(H,13,14)
• InChI Key: WBFXOVCUTNVXQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2CC2)C(=O)O
• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• CAS No.: 74519-74-7

Description

2-Cyclopropyl-2-(p-tolyl)acetic acid is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.242. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis and Chemical Transformations

• Facile Synthesis of Furanones and Pyranones : The research by Huang and Zhou (2002) demonstrates a novel tunable CuX(2)-mediated cyclization reaction of cyclopropylideneacetic acids and esters, leading to the synthesis of 4-halomethyl-2(5H)-furanones and 4-halo-5,6-dihydro-2H-pyran-2-ones. This process showcases the chemical versatility of cyclopropyl-containing compounds in synthesizing heterocyclic compounds with potential applications in organic synthesis and pharmaceutical chemistry (Huang & Zhou, 2002).

Bioactivity and Agrochemical Applications

• Herbicidal and Fungicidal Activities : Tian et al. (2009) explored the bioactivity of N-cyclopropanecarboxyl-N′-pyridin-2-yl thiourea derivatives and related fused ring compounds, deriving from cyclopropanecarboxylic acid. This study highlighted the excellent herbicidal and fungicidal activities of specific compounds, emphasizing the potential agricultural applications of cyclopropyl-containing chemicals (Tian et al., 2009).

Drug Delivery and Biomedical Engineering

• Drug Delivery Vehicles : Lee et al. (2007) introduced polyketal microparticles as a new delivery vehicle for superoxide dismutase, showcasing the use of cyclohexane-derived polymers in enhancing the intracellular delivery of therapeutics. This study underscores the potential of cyclopropyl-related compounds in developing novel drug delivery systems (Lee et al., 2007).

Safety and Hazards

The safety data sheet for related compounds suggests that they can be harmful if swallowed and can cause severe skin burns and eye damage. It is recommended to handle these compounds with appropriate protective measures.